Cas no 1803652-24-5 (Ethyl 5-amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 5-amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1803652-24-5
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4798624
• Update Time: 2025-07-02

Ethyl 5-amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H12F3N3O3/c1-2-18-9(17)7-5(15)4-16-6(3-14)8(7)19-10(11,12)13/h4H,2-3,14-15H2,1H3
• InChI Key： LWRLYYMJJWEETA-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=NC=C(C=1C(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1
• Topological Polar Surface Area: 101

Additional information on Ethyl 5-amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

Research Brief on Ethyl 5-amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1803652-24-5)

Ethyl 5-amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1803652-24-5) is a novel pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and aminomethyl functional groups, exhibits promising potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural uniqueness of this compound lies in its ability to serve as a versatile intermediate for the construction of more complex pharmacophores. The presence of both amino and ester functionalities allows for further derivatization, making it a valuable scaffold in medicinal chemistry. Recent research has focused on optimizing its synthetic pathways to improve yield and purity, which are critical for large-scale pharmaceutical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Ethyl 5-amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate as a precursor in the synthesis of potent kinase inhibitors. The study highlighted its role in enhancing binding affinity to target proteins, thereby improving therapeutic efficacy. Additionally, the compound's trifluoromethoxy group was found to contribute to metabolic stability, a key factor in drug development.

Another significant application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was used to develop novel antimicrobial agents. The study revealed that derivatives of this compound exhibited broad-spectrum activity against resistant bacterial strains, suggesting its potential in addressing the global antibiotic resistance crisis. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

Despite these promising findings, challenges remain in the clinical translation of Ethyl 5-amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate-based therapeutics. Issues such as bioavailability and toxicity profiles need further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies.

In conclusion, Ethyl 5-amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1803652-24-5) represents a promising candidate in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential in drug discovery underscore the importance of continued research. Future studies should focus on optimizing its pharmacological properties and exploring its applications in other therapeutic areas.